Cas no 67695-80-1 (1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy]-
• CAS No: 67695-80-1
• MF: C₁₆H₁₁NO₅
• MW: 297.262244462967
• CID: 1726227
• PubChem ID: 742613
• Update Time: 2025-06-28

1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy]-
• SR-01000431016-1
• 1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl 4-methoxybenzoate
• 2-{[(4-methoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione
• CS-0348272
• KMPLBEXVNNKFOV-UHFFFAOYSA-N
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxybenzoate
• 1,3-Dioxoisoindolin-2-yl 4-methoxybenzoate
• SR-01000431016
• Oprea1_596470
• (1,3-dioxoisoindol-2-yl) 4-methoxybenzoate
• STK295847
• 67695-80-1
• AKOS003244100
• EN300-6514265
• 2-[(4-methoxybenzoyl)oxy]-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C16H11NO5/c1-21-11-8-6-10(7-9-11)16(20)22-17-14(18)12-4-2-3-5-13(12)15(17)19/h2-9H,1H3
• InChI Key： KMPLBEXVNNKFOV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 297.06373
• Monoisotopic Mass: 297.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy]-

1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy]

The compound 67695-80-1, also known as 1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy], is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines the isoindole dione framework with a substituted benzoyl group. The presence of the methoxy group on the benzene ring introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its potential in drug design, materials synthesis, and catalysis.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their ability to modulate biological targets such as kinases and proteases. The 4-methoxybenzoyl substituent in this compound has been shown to enhance bioavailability and stability in physiological conditions. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential as a lead compound for anticancer drug development.

In terms of synthesis, the preparation of 1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy] typically involves multi-step organic reactions. A common approach includes the condensation of isoindole dione with substituted benzoyl chlorides under controlled conditions. The reaction sequence often requires precise control over temperature and pH to ensure high yields and purity. Researchers have also explored alternative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process.

The physical properties of this compound are equally intriguing. Its melting point is reported to be in the range of 200–210°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for applications in chromatographic separations and crystal engineering studies.

From a materials science perspective, isoindole derivatives like this compound have been investigated for their potential in organic electronics. The conjugated π-system within the isoindole framework contributes to its electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). A 2023 paper in *Advanced Materials* reported that thin films prepared from this compound exhibit promising charge transport characteristics, opening new avenues for its application in next-generation electronic devices.

In addition to its chemical significance, 67695-80-1 has gained attention for its role in green chemistry initiatives. Its synthesis pathway can be designed to minimize waste generation and energy consumption, aligning with sustainable practices in the chemical industry. Researchers are actively exploring ways to scale up its production while maintaining eco-friendly standards.

Furthermore, the compound's stability under various environmental conditions has been thoroughly examined. Studies indicate that it remains stable under UV light and oxidative conditions, which is crucial for its long-term applicability in both pharmaceutical and industrial settings.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-[(4-methoxybenzoyl)oxy] is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.